Cas no 921867-14-3 (2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
- 2,6-dimethoxy-N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
- 921867-14-3
- F2224-0232
- AKOS024629519
- 2,6-dimethoxy-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
- 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
- SR-01000911141
- SR-01000911141-1
-
- Inchi: 1S/C23H20N4O4/c1-14-25-21-17(9-6-12-24-21)23(29)27(14)16-8-4-7-15(13-16)26-22(28)20-18(30-2)10-5-11-19(20)31-3/h4-13H,1-3H3,(H,26,28)
- InChI Key: JFBMKLGTWDMKLE-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC(N2C(C)=NC3=NC=CC=C3C2=O)=C1)(=O)C1=C(OC)C=CC=C1OC
Computed Properties
- Exact Mass: 416.14845513g/mol
- Monoisotopic Mass: 416.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 93.1Ų
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2224-0232-2μmol |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-5μmol |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-10μmol |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-20μmol |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-1mg |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-2mg |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-3mg |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-4mg |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-5mg |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2224-0232-10mg |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide |
921867-14-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
Comprehensive Overview of 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide (CAS No. 921867-14-3)
2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide (CAS No. 921867-14-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridopyrimidine derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the dimethoxybenzamide and pyridopyrimidinone moieties, make it a promising candidate for further investigation in drug discovery and development.
In recent years, the scientific community has shown growing interest in small-molecule inhibitors targeting specific enzymatic pathways. 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide has been studied for its potential interactions with kinases and other regulatory proteins. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could provide insights into optimizing its pharmacological properties. The compound's CAS No. 921867-14-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research.
The synthesis of 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability in high-throughput screening (HTS) and other preclinical studies.
One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide?" Preliminary studies suggest its relevance in modulating cellular signaling pathways, particularly those involved in inflammation and proliferation. However, further in vitro and in vivo studies are necessary to validate these findings and explore its full therapeutic potential.
Another area of interest is the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for designing effective drug formulations. Researchers are also investigating the compound's bioavailability and potential drug-drug interactions, which are critical considerations in clinical development.
In the context of personalized medicine, 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide represents a promising scaffold for developing targeted therapies. Its modular structure allows for systematic modifications to enhance selectivity and reduce off-target effects. This approach aligns with the growing demand for precision therapeutics tailored to individual patient needs.
From a commercial perspective, the compound's CAS No. 921867-14-3 is frequently referenced in patent applications and scientific publications. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates often list this compound in their portfolios, highlighting its value in drug discovery pipelines. The global market for such specialized chemicals is expected to grow, driven by advancements in biotechnology and computational chemistry.
Environmental and safety considerations are also paramount when working with 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide. Proper handling, storage, and disposal protocols must be followed to minimize risks. Regulatory agencies such as the Environmental Protection Agency (EPA) and European Chemicals Agency (ECHA) provide guidelines for the safe use of such compounds in research and industrial settings.
In conclusion, 2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide (CAS No. 921867-14-3) is a compound of significant scientific and commercial interest. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. As the field of medicinal chemistry continues to evolve, this compound may play a pivotal role in the development of novel therapeutics addressing unmet medical needs.
921867-14-3 (2,6-dimethoxy-N-(3-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)